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Compound of Interest

Compound Name: Rose oxide

Cat. No.: B1217891

For immediate release: This document provides essential safety and logistical information for
the proper disposal of rose oxide, a common fragrance and flavoring agent. Adherence to
these procedures is critical for ensuring laboratory safety and environmental protection. This
guide is intended for researchers, scientists, and drug development professionals who handle
rose oxide in a laboratory setting.

Rose oxide is classified as a hazardous substance and is toxic to aquatic organisms, with the
potential for long-term adverse effects on the environment.[1] Therefore, it is imperative that all
waste containing rose oxide is managed in accordance with local, state, and federal

regulations.[1]

Chemical and Physical Properties of Rose Oxide

A comprehensive understanding of the chemical and physical properties of rose oxide is
fundamental to its safe handling and disposal. The following table summarizes key quantitative
data for rose oxide.
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Property Value Source

Molecular Formula C10H180 [1112]

Molecular Weight 154.25 g/mol [11[2][3]

Appearance Colorless to pale yellow liquid [2][41[5]
Characteristic rose, geranium-

Odor _ [2][4]
like

_ 63.9 °C (147.0 °F) - 70°C

Flash Point [11[5]16]
(158°F)

Density 0.865 - 0.875 g/cm? at 20-25°C  [1][4][5]1[7]

Boiling Point 86 °C at 20 mmHg [3]

Water Solubility

764 mg/L at 20 °C

[3]

Log P (Octanol/Water Partition

Coefficient)

3.3

[5]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of rose oxide. This

procedure is designed to minimize exposure and prevent environmental contamination.

Personal Protective Equipment (PPE)

Before handling rose oxide, ensure that appropriate personal protective equipment is worn.

This includes:

o Eye Protection: Safety glasses with side-shields or chemical goggles.[3]

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[3]

« Body Protection: A lab coat or impervious apron.[6]

» Respiratory Protection: If there is a risk of inhalation of vapors, particularly in poorly

ventilated areas, a chemical respirator with an organic vapor cartridge is recommended.[6]
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Waste Collection and Segregation

» Original Containers: Whenever possible, leave rose oxide waste in its original container.[3]

o Designated Waste Containers: If transferring is necessary, use a clearly labeled, sealable
container designated for hazardous chemical waste.

» No Mixing: Do not mix rose oxide waste with other waste streams.[3]

Spill Management

In the event of a spill, follow these procedures immediately:

Ventilation: Ensure the area is well-ventilated.[3]
« Ignition Sources: Remove all sources of ignition from the area.[3]

o Containment: Contain the spill using an inert absorbent material such as sand, earth, or
vermiculite.[1][3]

o Collection: Carefully collect the absorbed material and place it into a labeled, sealed
container for disposal.[1][3]

o Decontamination: Clean the spill area thoroughly with soap and water. Collect the wash
water for disposal as hazardous waste; do not allow it to enter drains.[1]

Final Disposal

o Licensed Disposal Company: Arrange for the disposal of rose oxide waste through a
licensed hazardous waste disposal company.[3]

o Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal regulations.[1]

o Container Disposal: Empty containers that have held rose oxide should be treated as
hazardous waste and disposed of accordingly.[6] They should not be reused.[6]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of rose oxide.
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Caption: Logical workflow for the proper disposal of rose oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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